Cas no 178218-36-5 (3-(benzylamino)-1,1,1-trifluoropropan-2-ol)

3-(benzylamino)-1,1,1-trifluoropropan-2-ol structure
178218-36-5 structure
Product Name:3-(benzylamino)-1,1,1-trifluoropropan-2-ol
CAS No:178218-36-5
MF:C10H12F3NO
MW:219.203593254089
MDL:MFCD00551089
CID:3816934
PubChem ID:3787794
Update Time:2025-04-22

3-(benzylamino)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1,1,1-trifluoro-3-[(phenylmethyl)amino]-
    • 3-Benzylamino-1,1,1-trifluoro-propan-2-ol
    • 3-(benzylamino)-1,1,1-trifluoropropan-2-ol(WXFC0385)
    • 3-(benzylamino)-1,1,1-trifluoropropan-2-ol
    • W16477
    • 4P-106
    • CS-0165889
    • F6545-5928
    • SY149342
    • EN300-130154
    • 3-(benzylamino)-1,1,1-trifluoro-2-propanol
    • AKOS005093115
    • CHEMBL2448945
    • Z823502010
    • Bionet2_000641
    • HMS1365N03
    • MFCD00551089
    • 178218-36-5
    • SCHEMBL1591867
    • B67150
    • DHA21836
    • MDL: MFCD00551089
    • Inchi: 1S/C10H12F3NO/c11-10(12,13)9(15)7-14-6-8-4-2-1-3-5-8/h1-5,9,14-15H,6-7H2
    • InChI Key: NKTRJOFXPSASPC-UHFFFAOYSA-N
    • SMILES: FC(C(CNCC1C=CC=CC=1)O)(F)F

Computed Properties

  • Exact Mass: 219.08709849g/mol
  • Monoisotopic Mass: 219.08709849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 304.5±42.0 °C at 760 mmHg
  • Flash Point: 137.9±27.9 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(benzylamino)-1,1,1-trifluoropropan-2-ol Security Information

3-(benzylamino)-1,1,1-trifluoropropan-2-ol Pricemore >>

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